Cas no 869058-86-6 ([1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-amino-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-amino-
• CAS No: 869058-86-6
• MF: C₅H₅N₅O
• MW: 151.126099348068
• CID: 719012
• PubChem ID: 11681175
• Update Time: 2025-08-03

[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-amino- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-amino-
• 6-amino-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• 6-Amino-[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one
• 88511-76-6
• [1,2,4]triazolo[1,5-a]pyrimidin-7(1h)-one,6-amino-
• D74528
• 869058-86-6
• 6-Amino-[1,2,4]triazolo[1,5-a]pyrimidin-7(3H)-one
• EN300-7706258
• 6-amino-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• CS-0084410

• Inchi： 1S/C5H5N5O/c6-3-1-7-5-8-2-9-10(5)4(3)11/h1-2H,6H2,(H,7,8,9)
• InChI Key： AJUJEXMDZVIXNH-UHFFFAOYSA-N
• SMILES： O=C1C(=CN=C2N=CNN21)N

Computed Properties

• Exact Mass: 151.04940980g/mol
• Monoisotopic Mass: 151.04940980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 83.1Ų